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Compound of Interest

Compound Name: Zomepirac sodium salt

Cat. No.: B1256859

Zomepirac sodium salt is a non-steroidal anti-inflammatory drug (NSAID) that belongs to the
pyrrole-acetic acid class and is structurally related to tolmetin.[1][2] It was previously marketed
under the brand name Zomax for the management of mild to severe pain.[1] This document
provides a concise technical summary of the molecular weight and chemical formula of
zomepirac sodium salt.

Chemical Identity and Properties

Zomepirac was sold as the sodium salt, which is the sodium salt of 5-(4-chlorobenzoyl)-1,4-
dimethyl-1H-pyrrole-2-acetate.[1] The key quantitative chemical identifiers for zomepirac
sodium salt are summarized in the table below. It is important to note the distinction between
the anhydrous and dihydrate forms of the salt, which have different molecular weights and
formulas due to the inclusion of water molecules in the crystal structure of the dihydrate form.

dentif Zomepirac (Free Zomepirac Sodium Zomepirac Sodium
entifier
Acid) Salt (Anhydrous) Salt (Dihydrate)
C15H13CINNaO3|[3] C15H17CINNaO5[7]
Molecular Formula C15H14CINO3J[1]
[41[5][6] [8]
) 313.71 g/mol [3][4][5]
Molecular Weight 291.73 g/mol [1] (61[9] 349.74 g/mol [8]
CAS Number 33369-31-2[1] 64092-48-4[3][5][6][9]  64092-49-5[7][8]
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Structural Relationship

The relationship between the parent compound, zomepirac, and its corresponding sodium salt
is a fundamental acid-base reaction. This interaction is crucial for the pharmaceutical
formulation of the drug, often enhancing its solubility and stability. The following diagram
illustrates this chemical relationship.

Chemical Relationship of Zomepirac and its Sodium Salt
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Zomepirac Salt Formation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1256859#zomepirac-sodium-salt-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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